Cas no 1196153-62-4 (2-ethynyl-4-methylpyrimidine)

• Product Name: 2-ethynyl-4-methylpyrimidine
• CAS No: 1196153-62-4
• MF: C₇H₆N₂
• MW: 118.135941028595
• CID: 2616581
• PubChem ID: 72212457
• Update Time: 2025-10-29

2-ethynyl-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2-ethynyl-4-methylpyrimidine
• SCHEMBL8021575
• AT18275
• AB69142
• EN300-6736998
• 2-ethynyl-4-methyl-pyrimidine
• starbld0043603
• Pyrimidine, 2-ethynyl-4-methyl-
• 1196153-62-4
• F2167-5041
• AKOS040815708
• DB-393147
• CS-0441918
• DTXSID701309757

• Inchi： 1S/C7H6N2/c1-3-7-8-5-4-6(2)9-7/h1,4-5H,2H3
• InChI Key： WSCRXRICHILWNN-UHFFFAOYSA-N
• SMILES： N1C(C#C)=NC=CC=1C

Computed Properties

• Exact Mass: 118.053098200Da
• Monoisotopic Mass: 118.053098200Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 25.8Ų

Additional information on 2-ethynyl-4-methylpyrimidine

Recent Advances in the Application of 2-Ethynyl-4-methylpyrimidine (CAS: 1196153-62-4) in Chemical Biology and Pharmaceutical Research

2-Ethynyl-4-methylpyrimidine (CAS: 1196153-62-4) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This heterocyclic compound, characterized by an ethynyl group at the 2-position and a methyl group at the 4-position of the pyrimidine ring, has garnered significant attention for its potential applications in drug discovery, bioconjugation, and materials science. Recent studies have explored its utility in click chemistry reactions, targeted drug delivery systems, and as a precursor for more complex bioactive molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 2-ethynyl-4-methylpyrimidine derivatives as selective kinase inhibitors. The researchers utilized the compound's ethynyl group for copper-catalyzed azide-alkyne cycloaddition (CuAAC) to generate a library of triazole-containing analogs. These analogs showed promising activity against specific cancer-related kinases while maintaining favorable pharmacokinetic properties. The study highlighted the compound's role in facilitating rapid structure-activity relationship (SAR) exploration through efficient modular synthesis.

In the field of bioconjugation, 2-ethynyl-4-methylpyrimidine has been employed as a key component in developing novel protein labeling strategies. A recent Nature Communications article described its use in creating site-specific antibody-drug conjugates (ADCs). The ethynyl functionality allowed for precise conjugation of cytotoxic payloads to engineered antibodies through bioorthogonal reactions, resulting in ADCs with improved homogeneity and therapeutic index compared to conventional conjugation methods.

The compound has also found applications in materials science, particularly in the development of functionalized surfaces for biosensing. Researchers have reported its use in creating self-assembled monolayers (SAMs) on gold surfaces, where the pyrimidine ring provides orientation control while the ethynyl group serves as an attachment point for various biomolecules. This approach has enabled the creation of highly sensitive electrochemical biosensors for disease biomarkers.

From a synthetic chemistry perspective, recent advances have focused on optimizing the preparation of 2-ethynyl-4-methylpyrimidine and its derivatives. A 2024 Organic Process Research & Development publication detailed an improved synthetic route that increases yield while reducing the use of hazardous reagents. The new protocol employs continuous flow chemistry techniques, demonstrating the compound's growing importance in scalable pharmaceutical manufacturing.

Looking forward, the unique properties of 2-ethynyl-4-methylpyrimidine position it as a valuable tool in emerging areas such as PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. Its dual functionality allows for simultaneous targeting and warhead attachment, making it particularly useful for these advanced therapeutic modalities. As research continues, we anticipate seeing more innovative applications of this compound in both academic and industrial settings.